Cas no 16870-91-0 (6H-Purin-6-one,2-amino-1,7-dihydro-7-hydroxy-)

• Product Name: 6H-Purin-6-one,2-amino-1,7-dihydro-7-hydroxy-
• CAS No: 16870-91-0
• MF: C₅H₅N₅O₂
• MW: 167.125499486923
• CID: 189493
• PubChem ID: 135448994
• Update Time: 2025-04-19

6H-Purin-6-one,2-amino-1,7-dihydro-7-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-1,7-dihydro-7-hydroxy-
• 2-amino-7-hydroxy-3H-purin-6-one
• 7-hydroxyguanine
• 2-amino-7-hydroxy-3,7-dihydro-6H-purin-6-one
• 6H-Purin-6-one, 2-amino-1,7-dihydro-7-hydroxy-
• Antibiotic 3780
• CHEBI:222610
• 2-Amino-1,9-dihydro-6H-purin-6-one-7-oxide
• 2-amino-7-oxido-1,9-dihydropurin-7-ium-6-one
• Antibiotic PD 113876
• 6H-Purin-6-one, 2-amino-1,9-dihydro-, 7-oxide
• DTXSID70168601
• Guanine 7-oxide
• PD-113876
• Guanine, N-7-oxide
• Guanine N7-oxide
• VV6PV58VBZ
• NSC353056
• Guanine, 7-oxide
• 5227-68-9
• 16870-91-0
• VWMKKTYDXHGESB-UHFFFAOYSA-N
• SCHEMBL10964765
• 2-amino-6-oxo-6,9-dihydro-1H-purine 7-oxide
• 2-Amino-6-oxo-6,9-dihydro-1H-purin-7-ium-7-olate
• SCHEMBL9818039
• NSC-353056
• 2-amino-7-hydroxy-1H-purin-6-one
• SCHEMBL7705403

• Inchi： 1S/C5H5N5O2/c6-5-8-3-2(4(11)9-5)10(12)1-7-3/h1,12H,(H3,6,8,9,11)
• InChI Key： PIIRLHSJVLBMJN-UHFFFAOYSA-N
• SMILES： ON1C=NC2=C1C(NC(N)=N2)=O

Computed Properties

• Exact Mass: 167.04445
• Monoisotopic Mass: 167.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2
• XLogP3: -0.5

Experimental Properties

• Density: 2.31
• Boiling Point: 603.8°Cat760mmHg
• Flash Point: 319°C
• Refractive Index: 2.046
• PSA: 105.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Hypoxanthines